2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-phenoxyphenyl)acetamide

• Molecular Formula: C28H24N4O4
• Molecular Weight: 480.5 g/mol
• IUPAC Name: 2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C28H24N4O4/c1-2-35-22-12-8-20(9-13-22)25-18-26-28(34)31(16-17-32(26)30-25)19-27(33)29-21-10-14-24(15-11-21)36-23-6-4-3-5-7-23/h3-18H,2,19H2,1H3,(H,29,33)
• InChI Key: FIIWCTAIMLVBIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NC4=CC=C(C=C4)OC5=CC=CC=C5

Description

The compound 2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-phenoxyphenyl)acetamide is a pyrazolo[1,5-a]pyrazine derivative featuring a 4-ethoxyphenyl group at position 2 and an N-(4-phenoxyphenyl)acetamide moiety. This structure integrates a pyrazine ring fused with a pyrazole core, a design common in medicinal chemistry for targeting kinase inhibition or antimicrobial activity . The ethoxy and phenoxy substituents likely influence lipophilicity and binding interactions, distinguishing it from analogs with methoxy, halogen, or sulfanyl groups .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-phenoxyphenyl)acetamide involves multiple steps. One common method includes the following steps:

Formation of the pyrazolo[1,5-a]pyrazine core: This is typically achieved through the cyclization of appropriate precursors under controlled conditions.

Introduction of the ethoxyphenyl group: This step involves the reaction of the pyrazolo[1,5-a]pyrazine core with 4-ethoxyphenyl derivatives.

Attachment of the phenoxyphenyl group: This is done through a nucleophilic substitution reaction, where the phenoxyphenyl group is introduced to the intermediate compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-phenoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: Nucleophilic and electrophilic substitution reactions can be used to introduce different substituents into the compound.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-phenoxyphenyl)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-phenoxyphenyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Core Heterocyclic Modifications

• Pyrazolo[1,5-a]pyrazine vs. Pyrazolo[3,4-d]pyrimidine : The target compound’s pyrazolo[1,5-a]pyrazine core differs from pyrazolo[3,4-d]pyrimidine derivatives (e.g., ), which exhibit higher rigidity due to an additional pyrimidine ring. This structural variance may reduce conformational flexibility but enhance metabolic stability .
• Substituent Variations: Position 2: The 4-ethoxyphenyl group contrasts with 4-methoxyphenyl () and 4-chlorophenyl (). Ethoxy’s longer alkyl chain may improve membrane permeability compared to methoxy . Acetamide Side Chain: The N-(4-phenoxyphenyl)acetamide group is distinct from N-cyclohexyl or N-(p-tolyl)acetamide analogs (). Phenoxy’s aromaticity could enhance π-π stacking in target binding .

Key Structural Analogs (Table 1)

Compound Name	Core Structure	R1 (Position 2)	R2 (Acetamide Substituent)	Reference
Target Compound	Pyrazolo[1,5-a]pyrazin-4-one	4-Ethoxyphenyl	4-Phenoxyphenyl	-
2-{[2-(4-Methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide	Pyrazolo[1,5-a]pyrazin-4-one	4-Methoxyphenyl	4-Phenoxyphenyl
N-Cyclohexyl-2-(7-(2,4-dichlorobenzyl)-6-oxo-6,7-dihydro[1,2,3]triazolo[1,5-a]pyrazin-5(4H)-yl)acetamide	Triazolo[1,5-a]pyrazin-6-one	2,4-Dichlorobenzyl	Cyclohexyl
2-(4-Chlorophenyl)-5-(3,4-dimethoxyphenethyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one	Pyrazolo[1,5-a]pyrazin-4-one	4-Chlorophenyl	3,4-Dimethoxyphenethyl

Physicochemical Properties

• Melting Points: Pyrazolo[1,5-a]pyrazin-4-one derivatives typically exhibit melting points between 194°C () and >340°C (). The target compound’s ethoxy and phenoxy groups may lower its melting point relative to chlorinated analogs (e.g., 244–245°C for 9e in ) due to reduced crystallinity .
• Lipophilicity: Ethoxy (logP ~1.9) and phenoxy (logP ~2.8) groups likely increase lipophilicity compared to methoxy (logP ~1.2) or hydroxyl substituents (), enhancing blood-brain barrier penetration .

Pharmacological Activity

• Antimicrobial Activity: Pyrazolo-pyrazines with halogen substituents (e.g., 2,4-dichlorophenyl in ) show enhanced antibacterial effects, implying the target’s phenoxy group may prioritize antiviral or antifungal activity .
• Kinase Inhibition : The acetamide moiety is critical in kinase inhibitors (e.g., ’s chromen-4-one derivative), suggesting the target compound may interact with ATP-binding pockets .

Biological Activity

2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-phenoxyphenyl)acetamide is a synthetic compound that belongs to the class of pyrazolo derivatives. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in anticancer research. Its unique molecular structure includes a pyrazolo[1,5-a]pyrazine core, which is known for various pharmacological properties.

Molecular Characteristics

• IUPAC Name : 2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-phenoxyphenyl)acetamide
• Molecular Formula : C23H19N4O3
• Molecular Weight : 415.42 g/mol

Biological Activity Overview

Research indicates that compounds with similar structures to 2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-phenoxyphenyl)acetamide exhibit various biological activities. These activities include:

• Anticancer Properties : Compounds in the pyrazolo family have shown promise in inhibiting cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.
• Anti-inflammatory Effects : The compound may modulate inflammatory pathways, potentially reducing the secretion of pro-inflammatory cytokines.
• Enzyme Inhibition : It may act as an inhibitor of specific enzymes involved in cancer progression and inflammation.

The biological mechanisms underlying the activity of this compound are still under investigation. However, it is hypothesized that it interacts with molecular targets such as:

• Kinases : Inhibition of kinases involved in cell signaling pathways.
• Caspases : Modulation of apoptotic pathways through caspase activation or inhibition.

Anticancer Activity

A study focused on the anticancer effects of pyrazolo derivatives found that similar compounds significantly inhibited the growth of various cancer cell lines. The study utilized assays to measure cell viability and apoptosis rates, demonstrating that these compounds could induce programmed cell death in cancer cells.

Study Reference	Cell Line	IC50 Value (µM)	Mechanism
	HeLa	15	Apoptosis induction
	MCF7	12	Cell cycle arrest

Anti-inflammatory Activity

Another research effort evaluated the anti-inflammatory properties of related compounds using an animal model for allergic rhinitis. The results indicated a significant reduction in inflammatory markers after treatment with pyrazolo derivatives.

Inflammatory Marker	Control Group (pg/mL)	Treated Group (pg/mL)
IL-6	250	100
TNF-alpha	300	120